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Compound of Interest

Compound Name: Saralasin acetate anhydrous

Cat. No.: B15177700 Get Quote

Essential Safety and Handling Guide for
Saralasin Acetate Anhydrous
FOR RESEARCH USE ONLY. Not for use in humans.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Saralasin acetate anhydrous. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound,

minimizing risk and ensuring the integrity of research.

Immediate Safety and Personal Protective
Equipment (PPE)
While Saralasin acetate anhydrous is not classified as a hazardous substance according to

the Globally Harmonised System (GHS), adherence to standard laboratory safety protocols is

essential to minimize exposure and ensure a safe working environment.

Recommended Personal Protective Equipment
Proper PPE is the first line of defense against potential exposure. The following equipment

should be worn at all times when handling Saralasin acetate anhydrous:
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PPE Category Item Specification

Eye Protection Safety Glasses with side shields

Hand Protection Gloves Nitrile gloves recommended

Respiratory Protection Respirator

N95 (US) or equivalent,

especially when handling the

powder form to avoid

inhalation of dust.

Body Protection Lab Coat Standard laboratory coat

Health and Safety Information
Parameter Value Reference

Acute Toxicity LD50 (intravenous, mouse) 1171 mg/kg

GHS Classification
Not a hazardous substance or

mixture

First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Seek medical attention if irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Operational Plans
Handling and Storage
Proper handling and storage are vital for maintaining the stability and integrity of Saralasin
acetate anhydrous.

Aspect Procedure

Handling

- Handle in a well-ventilated area, preferably in a

chemical fume hood, especially when working

with the powder form to minimize inhalation. -

Avoid contact with skin, eyes, and clothing. -

Keep container tightly closed when not in use.

Storage

- Store in a tightly sealed container in a cool,

dry, and well-ventilated area. - Protect from light.

- Recommended long-term storage temperature

is -20°C.

Spill Response Plan
In the event of a spill, follow these steps to ensure safe cleanup:

Evacuate and Ventilate: Evacuate the immediate area of the spill and ensure adequate

ventilation.

Wear Appropriate PPE: Before cleaning up, don the recommended PPE (safety glasses,

gloves, lab coat, and respirator).

Contain the Spill: For powdered spills, gently cover with an absorbent material to avoid

generating dust. For liquid spills, use an inert absorbent material.

Clean Up: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable laboratory disinfectant or detergent and

water.
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Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.

Disposal Plan
Dispose of Saralasin acetate anhydrous and any contaminated materials in accordance with

institutional, local, state, and federal regulations for chemical waste.

Waste Type Disposal Procedure

Unused Product

- Collect in a clearly labeled, sealed container

for chemical waste. - Do not dispose of down

the drain or in general waste.

Contaminated Materials

- Includes items such as pipette tips, vials,

gloves, and absorbent materials. - Collect in a

designated and clearly labeled hazardous waste

container.

Physicochemical and Solubility Data
Property Value Reference

Molecular Formula C44H69N13O12 [1]

Molecular Weight 972.1 g/mol [1]

Appearance White to off-white powder

Solubility in DMSO 100 mg/mL (100.99 mM) [2]

Solubility in Saline (0.9% NaCl) 100 mg/mL (101.00 mM) [2]

Experimental Protocols
Saralasin acetate is a competitive angiotensin II antagonist and is often used in hypertension

research.[2] While specific experimental protocols will vary depending on the research

objectives, a general workflow for in vivo administration is outlined below.

In Vivo Administration Workflow
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General Workflow for In Vivo Administration of Saralasin Acetate

Preparation of Dosing Solution

Administration of Saralasin Acetate

Animal Preparation

Monitoring of Physiological Parameters

Sample Collection

Data Analysis

Click to download full resolution via product page

Caption: General workflow for in vivo experiments using Saralasin acetate.

Disclaimer: This information is intended for guidance only and may not be exhaustive. It is the

responsibility of the user to conduct a thorough risk assessment and implement appropriate

safety measures based on their specific laboratory conditions and experimental protocols.

Always consult your institution's safety office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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